Cas no 1044062-27-2 (2-Butanone, 4-[(2,5-difluorophenyl)thio]-)

• Product Name: 2-Butanone, 4-[(2,5-difluorophenyl)thio]-
• CAS No: 1044062-27-2
• MF: C₁₀H₁₀F₂OS
• MW: 216.247608661652
• CID: 5205528
• Update Time: 2025-11-02

2-Butanone, 4-[(2,5-difluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(2,5-difluorophenyl)thio]-

• Inchi： 1S/C10H10F2OS/c1-7(13)4-5-14-10-6-8(11)2-3-9(10)12/h2-3,6H,4-5H2,1H3
• InChI Key： BWFXIEPQQAUCLT-UHFFFAOYSA-N
• SMILES： CC(=O)CCSC1=CC(F)=CC=C1F

Additional information on 2-Butanone, 4-[(2,5-difluorophenyl)thio]-

2-Butanone, 4-[(2,5-difluorophenyl)thio]- (CAS No. 1044062-27-2): A Versatile Compound in Pharmaceutical and Chemical Research

2-Butanone, 4-[(2,5-difluorophenyl)thio]-, with the chemical formula C₁₀H₁₀F₂O₂S, is a sulfur-containing organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical development. The compound is characterized by its unique molecular structure, which combines a ketone functional group with a thiophenyl moiety. The CAS No. 1044062-27-2 serves as a critical identifier for this compound, ensuring consistency in scientific communication and regulatory documentation. This molecule is often studied for its potential applications in drug discovery, particularly in the development of small-molecule therapeutics targeting inflammatory and neurodegenerative diseases.

The 2-Butanone, 4-[(2,5-difluorophenyl)thio]- structure is based on a four-membered thiophene ring fused to a ketone group. The introduction of fluorine atoms at the 2,5-positions of the phenyl ring introduces steric and electronic effects that modulate the compound’s reactivity and biological activity. Fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and reduce off-target effects. Recent studies have highlighted the role of 2,5-difluorophenyl groups in modulating the pharmacokinetic properties of derivatives, making this compound a valuable scaffold for further chemical modification.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 2-Butanone, 4-[(2,5-difluorophenyl)thio]- exhibits promising anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This pathway is a key regulator of immune responses and is implicated in the pathogenesis of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound’s ability to modulate this pathway suggests its potential as a lead molecule for the development of novel anti-inflammatory drugs. Additionally, its sulfur-containing moiety may contribute to its interaction with protein targets, enhancing its biological efficacy.

The 2-Butanone, 4-[(2,5-difluorophen, thio]- compound is also being explored for its role in neurodegenerative disease research. A 2024 study in *ACS Chemical Neuroscience* reported that derivatives of this compound exhibit neuroprotective effects in vitro by reducing oxidative stress and modulating glutamate receptor activity. The thiophenyl group may play a critical role in stabilizing interactions with GABA_A receptors, which are implicated in conditions such as epilepsy and anxiety disorders. These findings underscore the importance of 2-Butanone, 4-[(2,5-difluorophenyl)thio]- as a potential therapeutic agent in neurological applications.

In terms of synthetic accessibility, the 2-Butanone, 4-[(2,5-difluorophenyl)thio]- compound can be synthesized through a series of well-established organic reactions. One common approach involves the coupling of 2,5-difluorophenylthiol with 2-butanone via a nucleophilic substitution reaction. This method, described in *Organic Letters* (2023), allows for the efficient preparation of the compound with high purity and yield. The use of transition metal catalysts, such as palladium-based systems, has been shown to improve the selectivity and scalability of this synthesis, making it suitable for industrial applications.

The 2-Butanone, 4-[(2,5-difluorophenyl)thio]- compound is also a key intermediate in the development of heterocyclic derivatives with potential pharmaceutical applications. A 2023 review in *MedChemComm* highlighted the importance of sulfur-containing heterocycles in drug discovery, noting their ability to form stable interactions with biological targets. The thiophenyl group in 2-Butanone, 4-[(2,5-difluorophenyl)thio]- may facilitate the formation of hydrogen bonds or π-π stacking interactions with proteins, enhancing its binding affinity. This property makes the compound a valuable starting material for the design of novel therapeutics.

From a mechanistic perspective, the 2-Butanone, 4-[(2,5-difluorophenyl)thio]- molecule may act as a prodrug or undergo metabolic activation to generate active metabolites. A 2024 study in *Drug Metabolism and Disposition* suggested that the compound could be metabolized by liver enzymes to form reactive intermediates that interact with specific protein targets. This metabolic pathway is critical for understanding the compound’s pharmacological profile and its potential for use in vivo. Further research is needed to elucidate the exact metabolic pathways and their implications for therapeutic applications.

Despite its promising properties, the 2-Butanone, 4-[(2,5-difluorophenyl)thio]- compound faces challenges related to solubility and bioavailability. A 2023 study in *European Journal of Pharmaceutical Sciences* investigated the use of solid-state modification techniques to improve the compound’s solubility. The authors reported that the formation of salts or co-crystals with pharmaceutically acceptable excipients significantly enhanced the compound’s dissolution rate. These findings suggest that formulation strategies could be developed to optimize the compound’s therapeutic potential.

In conclusion, 2-Butanone, 4-[(2,5-difluorophenyl)thio]- (CAS No. 1044062-27-2) represents a promising molecule with diverse applications in pharmaceutical research. Its unique structure, combined with the modulatory effects of fluorine and sulfur atoms, positions it as a valuable scaffold for the development of novel therapeutics. Ongoing studies continue to explore its potential in inflammatory, neurological, and metabolic disorders, highlighting its importance in the field of medicinal chemistry.